Cas no 946211-33-2 (4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 946211-33-2
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 5513450
• Update Time: 2025-06-15

4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• Inchi： 1S/C19H21FN2O3S/c1-3-19(23)22-10-4-5-14-12-16(7-8-17(14)22)21-26(24,25)18-9-6-15(20)11-13(18)2/h6-9,11-12,21H,3-5,10H2,1-2H3
• InChI Key： ZODAPYZWYREKGK-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)=CC=C(F)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Professional Introduction to 4-Fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 946211-33-2)

The compound 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, identified by its CAS number 946211-33-2, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a fluoro substituent, combined with a tetrahydroquinoline scaffold and a sulfonamide functional group, makes it a promising candidate for further exploration in drug discovery.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of structural diversity into molecular design. The compound in question exemplifies this trend, as it combines several pharmacophoric elements that are known to enhance biological activity. Specifically, the fluoro group is frequently employed in drug design due to its ability to modulate metabolic stability and binding affinity. The incorporation of a tetrahydroquinoline ring system is also noteworthy, as this motif is prevalent in bioactive molecules targeting various disease pathways.

The sulfonamide moiety further contributes to the compound's potential therapeutic value. Sulfonamides are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the sulfonamide group in 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide suggests that it may interact with biological targets in a manner that could lead to novel pharmacological effects. This has prompted researchers to investigate its interactions with enzymes and receptors relevant to human health.

Recent studies have highlighted the importance of optimizing molecular structure to improve drug-like properties such as solubility, bioavailability, and target specificity. The synthesis and characterization of 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide have been driven by these considerations. Researchers have employed advanced synthetic techniques to construct the complex framework of this molecule while maintaining high purity standards. The resulting compound has been subjected to rigorous analytical methods to confirm its identity and structural integrity.

The biological evaluation of 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated its activity against several disease models, including those relevant to cancer and inflammatory disorders. The mechanism of action appears to involve interactions with key cellular pathways that regulate growth and survival. These findings have spurred interest in developing derivatives of this compound that may enhance its efficacy and reduce potential side effects.

The role of computational chemistry in the design and optimization of such molecules cannot be overstated. Advanced modeling techniques have been utilized to predict the binding affinity of 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide to various biological targets. These predictions have guided experimental efforts toward identifying lead compounds with improved pharmacological profiles. The integration of experimental data with computational models has accelerated the drug discovery process significantly.

In conclusion, the compound 4-fluoro-2-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 946211-33-2) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives, it is likely that it will play an increasingly important role in addressing unmet medical needs.